N-[4-(allyloxy)phenyl]-2-(phenylthio)acetamide

• IUPAC Name: 2-phenylsulfanyl-N-(4-prop-2-enoxyphenyl)acetamide
• InChI: InChI=1S/C17H17NO2S/c1-2-12-20-15-10-8-14(9-11-15)18-17(19)13-21-16-6-4-3-5-7-16/h2-11H,1,12-13H2,(H,18,19)
• InChI Key: ZJXSWIIESHNXQB-UHFFFAOYSA-N
• Canonical SMILES: C=CCOC1=CC=C(C=C1)NC(=O)CSC2=CC=CC=C2
• Molecular Formula: C17H17NO2S
• Molecular Weight: 299.4 g/mol

Description

N-[4-(allyloxy)phenyl]-2-(phenylthio)acetamide, commonly known as APAA, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of APAA is not well understood. However, some studies suggest that APAA may act on the GABAergic and glutamatergic systems in the brain, leading to its anticonvulsant and analgesic effects.
Biochemical and Physiological Effects:
Studies have shown that APAA exhibits anticonvulsant and analgesic effects in animal models. APAA has also been shown to reduce inflammation and oxidative stress, making it a potential candidate for the treatment of various diseases.

Advantages and Limitations for Lab Experiments

One of the significant advantages of using APAA in lab experiments is its low toxicity and high solubility in water. However, the limited understanding of its mechanism of action and its potential side effects on human health are some of the limitations of using APAA in lab experiments.

Future Directions

There are several future directions for the research on APAA. One of the significant directions is to investigate the mechanism of action of APAA to better understand its anticonvulsant and analgesic effects. Another direction is to explore the potential applications of APAA in the treatment of various diseases, including inflammation, oxidative stress, and neurodegenerative disorders.
Conclusion:
In conclusion, APAA is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. The synthesis of APAA involves the reaction of 4-allyloxyaniline with 2-phenylthioacetic acid in the presence of a catalyst like triethylamine. APAA exhibits anticonvulsant and analgesic effects in animal models and has potential applications in the treatment of various diseases. However, the limited understanding of its mechanism of action and its potential side effects on human health are some of the limitations of using APAA in lab experiments. Further research is needed to fully understand the potential applications of APAA.

Synthesis Methods

The synthesis of APAA involves the reaction of 4-allyloxyaniline with 2-phenylthioacetic acid in the presence of a catalyst like triethylamine. The reaction produces APAA as a white crystalline solid with a melting point of 125-127°C.

Scientific Research Applications

APAA has been widely used in scientific research due to its potential applications in various fields. One of the significant applications of APAA is in the field of medicinal chemistry. APAA has been shown to exhibit anticonvulsant and analgesic properties, making it a potential candidate for drug development.